5-Chloro-2-(3-methylpyridin-2-yl)-1,8-naphthyridine

• CAS RN: 832692-80-5
• Molecular Formula: C14H10ClN3
• Molecular Weight: 255.70 g/mol
• IUPAC Name: 5-chloro-2-(3-methylpyridin-2-yl)-1,8-naphthyridine
• InChI: InChI=1S/C14H10ClN3/c1-9-3-2-7-16-13(9)12-5-4-10-11(15)6-8-17-14(10)18-12/h2-8H,1H3
• InChI Key: JQZZDBDODQJUPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)C2=NC3=NC=CC(=C3C=C2)Cl

Description

5-Chloro-2-(3-methylpyridin-2-yl)-1,8-naphthyridine is a useful research compound. Its molecular formula is C14H10ClN3 and its molecular weight is 255.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolve 2-amino-4-chloronicotinaldehyde (156 mg, 1.0 mmol) and 2-acetyl-3-methylpyridine (136 mg, 1.0 mmol) in anhydrous THF (5.0 mL) and cool it to −20° C. under N2 atmosphere. Add in portion t-BuOK (224 mg, 2.0 mmol) to the reaction mixture and stir the mixture at 110° C. for 2 hours. Concentrate the reaction mixture under vacuum, dilute the residue with water (10 mL), filter the solid, wash the solid with water and dry under high vacuum to afford the title product as a yellow colored solid.